Cas no 64692-94-0 (2-Hexadecanoylbenzoic acid)

• Product Name: 2-Hexadecanoylbenzoic acid
• CAS No: 64692-94-0
• MF: C₂₃H₃₆O₃
• MW: 360.53014755249
• CID: 2792588
• PubChem ID: 71371454
• Update Time: 2025-04-21

2-Hexadecanoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 64692-94-0
• DTXSID70794388
• 2-HEXADECANOYLBENZOIC ACID
• 2-Hexadecanoylbenzoic acid

• Inchi： 1S/C23H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-19-22(24)20-17-15-16-18-21(20)23(25)26/h15-18H,2-14,19H2,1H3,(H,25,26)
• InChI Key： RTKKUIZUOQAUAU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 360.26644501Da
• Monoisotopic Mass: 360.26644501Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 54.4Ų